Rho guanine nucleotide exchange factor 17 (425-438)
Description
Rho guanine nucleotide exchange factor 17
Scientific Research Applications
Activation and Regulation of Rho Family GTPases
Rho guanine nucleotide exchange factors (RhoGEFs) play a crucial role in activating Rho family GTPases in response to various extracellular stimuli. This activation leads to regulation of several cellular responses such as cell proliferation, differentiation, and movement. The aberrant function of Dbl-family GEFs, a major group of RhoGEFs, is linked to some human diseases (Rossman, Der, & Sondek, 2005).
Structural Insights and Specificity
The structural determinants of RhoGEFs, such as the Leukemia-associated RhoGEF (LARG), provide insights into their specificity and activity. LARG, part of a subfamily of RhoGEFs, is directly activated by Gα12/13 heterotrimeric G proteins and is RhoA-selective. The atomic structures of its catalytic domains reveal how conformational changes upon RhoA binding enhance nucleotide exchange activity (Kristelly, Gao, & Tesmer, 2004).
Functional Analysis of GTPase Interaction
Functional roles of specific residues within GTPases like Cdc42, which are implicated by crystal structures as important for physiological guanine nucleotide exchange, have been defined. These studies highlight the importance of the phosphate-binding loop and interactions with magnesium co-factors for proper regulation of RhoGEF-catalyzed exchange (Rossman et al., 2002).
Comparative Studies on RhoGEFs
A comparative study on the specificity, activity, and regulation of the catalytic DH domains of various GEFs, including LARG, p115, PDZ-RhoGEF (PRG), has demonstrated their specific action as guanine nucleotide exchange factors for Rho isoforms. This study also sheds light on novel regulatory regions and the roles of tandem PH domains in facilitating nucleotide exchange (Jaiswal et al., 2011).
properties
sequence |
EGLLRSQARTRAKG |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Rho guanine nucleotide exchange factor 17 (425-438) |
Origin of Product |
United States |
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